Cas no 2172215-28-8 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• CAS No: 2172215-28-8
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6592903
• PubChem ID: 165814641
• Update Time: 2025-05-20

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid
• EN300-1486009
• 2172215-28-8

• Inchi： 1S/C23H26N2O5/c1-2-7-15(12-21(26)24-13-22(27)28)25-23(29)30-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20H,2,7,12-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： KORSJUIPJIFHHC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic Acid (CAS No. 2172215-28-8): A Comprehensive Overview

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2172215-28-8) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid is characterized by its Fmoc protecting group, which is a widely used moiety in solid-phase peptide synthesis (SPPS). The Fmoc group effectively blocks the amino functionality of the amino acid, allowing for sequential coupling reactions without unwanted side reactions. Once the desired peptide chain is assembled, the Fmoc group can be selectively removed using mild conditions, such as treatment with piperidine in dimethylformamide (DMF).

In recent years, significant advancements have been made in the application of Fmoc-protected amino acids like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides have shown promise in targeting specific receptors and enzymes involved in various diseases, including cancer and neurodegenerative disorders.

The versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid extends beyond its use in peptide synthesis. Researchers have also explored its potential in the development of prodrugs and drug delivery systems. A notable example is the use of this compound as a building block for creating prodrugs that are activated under specific physiological conditions, such as changes in pH or enzymatic activity. This approach has been particularly useful in improving the therapeutic index and reducing side effects of drugs.

In addition to its applications in drug development, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid has been investigated for its role in biomaterials science. A study published in Biomaterials demonstrated that this compound can be incorporated into hydrogels and other biomaterials to enhance their biocompatibility and functional properties. These materials have potential applications in tissue engineering, regenerative medicine, and drug delivery systems.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid typically involves several steps, including the protection of the amino group with Fmoc chloride, followed by coupling with an appropriate carboxylic acid to form the amide bond. The final product is then purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC). The purity and quality of the synthesized compound are critical for its successful application in research and development.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2172215-28-8) is a versatile and essential compound in modern chemical biology and pharmaceutical research. Its unique properties make it an invaluable tool for peptide synthesis, prodrug development, and biomaterials science. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.